![molecular formula C16H24N2O B6646484 1-(3,9-Diazabicyclo[4.2.1]nonan-3-yl)-2-phenylpropan-2-ol](/img/structure/B6646484.png)
1-(3,9-Diazabicyclo[4.2.1]nonan-3-yl)-2-phenylpropan-2-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3,9-Diazabicyclo[4.2.1]nonan-3-yl)-2-phenylpropan-2-ol, also known as DZP, is a chemical compound that is widely used in scientific research. It belongs to the class of compounds known as GABAergic drugs, which are substances that affect the activity of the neurotransmitter gamma-aminobutyric acid (GABA) in the brain.
Mechanism of Action
1-(3,9-Diazabicyclo[4.2.1]nonan-3-yl)-2-phenylpropan-2-ol acts as a positive allosteric modulator of GABA receptors, which means that it enhances the activity of these receptors in the presence of GABA. This leads to an increase in the inhibitory activity of neurons in the brain, resulting in sedation, anxiolysis, and other effects associated with GABAergic drugs.
Biochemical and physiological effects:
This compound has been shown to have a range of biochemical and physiological effects in animal studies. These include sedation, anxiolysis, muscle relaxation, anticonvulsant activity, and cognitive impairment. These effects are consistent with the known effects of GABAergic drugs on the brain.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(3,9-Diazabicyclo[4.2.1]nonan-3-yl)-2-phenylpropan-2-ol in lab experiments is that it is a well-characterized compound with a known mechanism of action. This makes it a useful tool for studying the GABAergic system in the brain. However, one limitation of using this compound is that it can have non-specific effects on other neurotransmitter systems in the brain, which can complicate the interpretation of results.
Future Directions
There are several future directions for research on 1-(3,9-Diazabicyclo[4.2.1]nonan-3-yl)-2-phenylpropan-2-ol and other GABAergic drugs. One area of interest is the development of more selective compounds that target specific subtypes of GABA receptors. Another area of interest is the study of the long-term effects of GABAergic drugs on brain function and behavior. Finally, there is a need for more research on the potential therapeutic uses of GABAergic drugs in the treatment of neurological and psychiatric disorders.
Synthesis Methods
The synthesis of 1-(3,9-Diazabicyclo[4.2.1]nonan-3-yl)-2-phenylpropan-2-ol involves the reaction of 3,9-diazabicyclo[4.2.1]nonane (DBN) with 2-bromo-1-phenylpropan-1-one in the presence of a base such as potassium carbonate. The resulting product is then reduced using sodium borohydride to yield this compound. This method has been optimized to produce high yields of this compound with minimal impurities.
Scientific Research Applications
1-(3,9-Diazabicyclo[4.2.1]nonan-3-yl)-2-phenylpropan-2-ol is widely used in scientific research as a tool to study the GABAergic system in the brain. It has been shown to enhance the activity of GABA receptors, which are responsible for inhibiting the activity of neurons in the brain. This makes this compound useful in studying the effects of GABAergic drugs on behavior, cognition, and other physiological processes.
Properties
IUPAC Name |
1-(3,9-diazabicyclo[4.2.1]nonan-3-yl)-2-phenylpropan-2-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O/c1-16(19,13-5-3-2-4-6-13)12-18-10-9-14-7-8-15(11-18)17-14/h2-6,14-15,17,19H,7-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDTJMZQABUUBAB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN1CCC2CCC(C1)N2)(C3=CC=CC=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.